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Compound of Interest

Compound Name: 3,3,5-Trimethylhexyl acetate

CAS No.: 61836-75-7

Cat. No.: B13952326

Get Quote

An In-Depth Technical Guide to 3,3,5-Trimethylhexyl Acetate

Introduction and Nomenclature
3,3,5-Trimethylhexyl acetate is an organic ester characterized by a branched nonane

backbone. It belongs to a class of compounds developed to impart specific aromatic profiles, in

this case, a fresh, minty, and herbal character, to a variety of consumer products.[1] The

demand for such synthetic flavor and fragrance compounds has grown significantly as

consumer product formulations become more complex and the supply of natural extracts faces

limitations.[2]

It is crucial to distinguish 3,3,5-trimethylhexyl acetate from its isomers, which may have

different properties and applications:

3,5,5-Trimethylhexyl acetate: A structural isomer with a different branching pattern on the

hexyl chain. Much of the readily available data for "isononyl acetate" refers to this isomer.[3]

[4][5][6][7]

3,3,5-Trimethylcyclohexyl acetate: A cyclic analogue with a significantly different molecular

structure and distinct aromatic properties.[8][9]
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This guide will focus on the linear ester, 3,3,5-trimethylhexyl acetate, while drawing upon data

from its close isomer, 3,5,5-trimethylhexyl acetate, where specific information is scarce, with

such instances clearly noted.

Physicochemical and Organoleptic Properties
The physical and chemical properties of 3,3,5-trimethylhexyl acetate are summarized in the

table below. These properties are critical for its application in various formulations, influencing

its volatility, solubility, and stability.

Property Value Source

Molecular Formula C₁₁H₂₂O₂ [6]

Molecular Weight 186.29 g/mol [3][4][5]

CAS Number 58430-94-7 (for 3,5,5-isomer) [3][4][5]

Appearance Colorless to pale yellow liquid [6]

Odor Profile
Fruity, woody, with fresh, minty,

and lavandin notes
[6][7]

Solubility

Soluble in organic solvents like

ethanol and ether; low

solubility in water

[6]

Synthesis of 3,3,5-Trimethylhexyl Acetate
The synthesis of 3,3,5-trimethylhexyl acetate is primarily achieved through the esterification

of its corresponding alcohol, 3,3,5-trimethylhexan-1-ol, with acetic acid or its anhydride. The

most common and industrially viable method is the Fischer-Speier esterification.[10]

Retrosynthetic Analysis
A logical approach to the synthesis begins with a retrosynthetic analysis, which deconstructs

the target molecule into simpler, commercially available precursors.
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3,3,5-Trimethylhexyl AcetateEster disconnection (C-O)3,3,5-Trimethylhexan-1-ol + Acetic Acid Fischer Esterification
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Figure 1: Retrosynthetic analysis of 3,3,5-trimethylhexyl acetate.

Synthesis of Precursor: 3,3,5-Trimethylhexan-1-ol
The precursor alcohol, 3,3,5-trimethylhexan-1-ol, can be synthesized through various

established organic chemistry routes. A plausible method involves the hydroformylation (oxo

process) of a branched alkene, followed by hydrogenation of the resulting aldehyde. The

starting alkene can be obtained from the dimerization of isobutylene.

Experimental Protocol: Fischer-Speier Esterification
This protocol details the synthesis of 3,3,5-trimethylhexyl acetate from 3,3,5-trimethylhexan-

1-ol and acetic acid, using sulfuric acid as a catalyst. This method is favored for its simplicity

and use of readily available reagents.[10][11]

Materials:

3,3,5-trimethylhexan-1-ol (1.0 mol)

Glacial acetic acid (1.2 mol, slight excess to drive equilibrium)

Concentrated sulfuric acid (0.05 mol, catalyst)

Toluene (as a solvent for azeotropic removal of water)

5% Sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate

Round-bottom flask

Dean-Stark apparatus
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Reflux condenser

Heating mantle

Separatory funnel

Distillation apparatus

Procedure:

Reaction Setup: Assemble a round-bottom flask with a Dean-Stark trap and a reflux

condenser. Add 3,3,5-trimethylhexan-1-ol, glacial acetic acid, and toluene to the flask.

Catalyst Addition: Slowly and with stirring, add the concentrated sulfuric acid to the reaction

mixture. Causality: Sulfuric acid protonates the carbonyl oxygen of the acetic acid, making

the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the alcohol.

[10][12]

Reflux and Water Removal: Heat the mixture to reflux. The toluene-water azeotrope will

distill into the Dean-Stark trap, effectively removing water from the reaction and shifting the

equilibrium towards the formation of the ester, in accordance with Le Châtelier's principle.[11]

[12] Continue reflux until no more water is collected.

Work-up: Cool the reaction mixture to room temperature. Transfer the mixture to a

separatory funnel and wash sequentially with water, 5% sodium bicarbonate solution (to

neutralize the acidic catalyst and any unreacted acetic acid), and finally with brine.

Trustworthiness: The bicarbonate wash is crucial for removing acidic impurities, which could

otherwise catalyze the reverse hydrolysis reaction upon storage.

Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter,

and remove the toluene solvent using a rotary evaporator.

Purification: Purify the crude ester by fractional distillation under reduced pressure to obtain

pure 3,3,5-trimethylhexyl acetate.
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Figure 2: Experimental workflow for the synthesis of 3,3,5-trimethylhexyl acetate.
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Reaction Mechanism
The Fischer esterification proceeds via a nucleophilic acyl substitution mechanism.

R-C(=O)-OH

R-C(=O⁺H)-OH

1. Protonation
H⁺

R'-OH
R-C(OH)(O⁺H-R')-OH

2. Nucleophilic Attack
R-C(OH)(O-R')-OH₂⁺

3. Proton Transfer R-C(=O⁺H)-OR'4. Elimination of H₂O

H₂O

 

 

R-C(=O)-OR'
5. Deprotonation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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